Cas no 2305457-96-7 (Tert-butyl 4-fluorosulfonyl-2,3-dihydroindole-1-carboxylate)

• Product Name: Tert-butyl 4-fluorosulfonyl-2,3-dihydroindole-1-carboxylate
• CAS No: 2305457-96-7
• MF: C₁₃H₁₆FNO₄S
• MW: 301.333846092224
• CID: 6219872
• PubChem ID: 139017264
• Update Time: 2025-06-14

Tert-butyl 4-fluorosulfonyl-2,3-dihydroindole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(fluorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate
• Tert-butyl 4-fluorosulfonyl-2,3-dihydroindole-1-carboxylate
• Z3333543528
• 2305457-96-7
• EN300-6486153

• Inchi： 1S/C13H16FNO4S/c1-13(2,3)19-12(16)15-8-7-9-10(15)5-4-6-11(9)20(14,17)18/h4-6H,7-8H2,1-3H3
• InChI Key： QMGJFTJGDAFLJO-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=C1CCN2C(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 301.07840733g/mol
• Monoisotopic Mass: 301.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Tert-butyl 4-fluorosulfonyl-2,3-dihydroindole-1-carboxylate

Comprehensive Overview of Tert-butyl 4-fluorosulfonyl-2,3-dihydroindole-1-carboxylate (CAS No. 2305457-96-7)

Tert-butyl 4-fluorosulfonyl-2,3-dihydroindole-1-carboxylate (CAS No. 2305457-96-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl fluorides, which have gained significant attention due to their unique reactivity and applications in click chemistry and proteomics. The presence of both fluorosulfonyl and tert-butyl carboxylate groups makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for sulfur(VI)-fluoride exchange (SuFEx) reagents has surged, driven by their role in covalent inhibitor development and drug discovery. Tert-butyl 4-fluorosulfonyl-2,3-dihydroindole-1-carboxylate exemplifies this trend, as its fluorosulfonyl moiety enables selective modifications of proteins and small molecules. Researchers frequently search for "SuFEx reagents for medicinal chemistry" or "fluorosulfonyl building blocks," highlighting its relevance in modern synthetic strategies.

The structural features of this compound include a 2,3-dihydroindole core, a scaffold prevalent in kinase inhibitors and CNS-active compounds. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability during multi-step syntheses, addressing common challenges in "Boc-protected heterocycles" workflows. Analytical techniques like HPLC and NMR are typically employed to validate its purity, a topic often queried as "CAS 2305457-96-7 characterization methods."

From an industrial perspective, Tert-butyl 4-fluorosulfonyl-2,3-dihydroindole-1-carboxylate aligns with green chemistry principles. Its high atom economy and compatibility with flow chemistry systems cater to growing interest in "sustainable synthetic intermediates." Additionally, its applications in bioconjugation resonate with trends in "targeted drug delivery" and "antibody-drug conjugates (ADCs)."

Storage and handling recommendations for this compound emphasize inert atmospheres and low temperatures, reflecting broader industry concerns about "stability of fluorosulfonyl compounds." Regulatory compliance is another frequent search topic, with queries like "CAS 2305457-96-7 safety data" underscoring the need for transparent technical documentation.

In summary, Tert-butyl 4-fluorosulfonyl-2,3-dihydroindole-1-carboxylate represents a convergence of cutting-edge chemical innovation and practical applications. Its dual functionality as a proteomics tool and pharmaceutical intermediate ensures continued relevance in academic and industrial settings, particularly in addressing contemporary challenges like "selective protein labeling" and "fragment-based drug design."